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Compound of Interest

Compound Name: 3-Methoxybutyl acetate

Cat. No.: B165609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

3-methoxybutyl acetate. The information is curated for professionals in research, science,

and drug development who require precise and reliable data for their work. This document

includes a summary of quantitative data, detailed experimental methodologies, and a logical

diagram of its synthesis.

Core Physical and Chemical Properties
3-Methoxybutyl acetate, also known by its trade name Butoxyl®, is a colorless, neutral liquid

with a characteristic faint, acrid, or fruity odor.[1][2][3] It is a versatile solvent with applications in

coatings, inks, adhesives, and chemical synthesis.[4][5]

Quantitative Data Summary
The key physical and chemical properties of 3-methoxybutyl acetate are summarized in the

tables below for easy reference and comparison.

Table 1: Physical Properties of 3-Methoxybutyl Acetate
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Property Value Units References

Molecular Formula C₇H₁₄O₃

Molecular Weight 146.18 g/mol [3][6][7]

Boiling Point 169 - 173 °C [1][4]

Melting Point -80 °C [1][6]

Density 0.96 g/cm³ at 20°C [1][8]

Flash Point 62 - 76.7 °C (closed cup) [1][4][6][7]

Refractive Index 1.408 [6]

Vapor Pressure 0.34 mbar at 20°C [6]

Viscosity 0.71 cP (mPa·s) [6][8]

Table 2: Solubility of 3-Methoxybutyl Acetate

Solvent Solubility Notes References

Water 30 - 60.68 g/L [1][6][8][9]

Organic Solvents Soluble/Miscible
Ethanol, ether,

acetone, hexane
[2][10]

Table 3: Safety and Hazard Information
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Parameter Value Classification References

NFPA 704 Health

Rating
1 Slight Hazard [1]

NFPA 704

Flammability Rating
2 Moderate Hazard [1][6]

NFPA 704 Reactivity

Rating
1 Slight Hazard [1]

GHS Classification
Flammable Liquid,

Category 4
Combustible liquid [6][11]

Experimental Protocols
The following sections detail the general methodologies for determining the key physical and

chemical properties of 3-methoxybutyl acetate. These protocols are based on standard

laboratory practices for organic compounds.

Determination of Boiling Point
The boiling point of 3-methoxybutyl acetate can be determined using the distillation method

or the Thiele tube method.[12]

Distillation Method:

Assemble a simple distillation apparatus with a round-bottom flask, a condenser, a

thermometer, and a collection flask.

Place a sample of 3-methoxybutyl acetate (at least 5 mL) and a few boiling chips or a stir

bar into the distilling flask.[12]

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distillation head.

Heat the flask gently.
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Record the temperature at which the liquid is actively boiling and condensing, and the

temperature remains constant. This stable temperature is the boiling point.[10][11]

Determination of Melting Point
As 3-methoxybutyl acetate is a liquid at room temperature, its melting point is determined

from a frozen sample.

Capillary Tube Method:

Freeze a small sample of 3-methoxybutyl acetate.

Introduce a tiny amount of the frozen solid into a capillary tube.

Place the capillary tube in a melting point apparatus (e.g., a Mel-Temp apparatus or a Thiele

tube filled with a suitable heating oil).

Heat the apparatus slowly, at a rate of about 2°C per minute, especially near the expected

melting point.

Record the temperature at which the solid first begins to melt and the temperature at which

the last of the solid melts. This range is the melting point.

Determination of Density
The density of liquid 3-methoxybutyl acetate can be determined by measuring the mass of a

known volume.[1]

Procedure:

Accurately weigh a clean, dry graduated cylinder or a pycnometer (density bottle) on an

electronic balance.[1][13]

Add a known volume of 3-methoxybutyl acetate to the container. Read the volume from the

bottom of the meniscus.[1]

Weigh the container with the liquid.
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Calculate the mass of the liquid by subtracting the mass of the empty container.

Calculate the density using the formula: Density = Mass / Volume.[1] For higher accuracy,

repeat the measurement several times and calculate the average.[13]

Determination of Flash Point
The flash point is determined using a closed-cup or open-cup flash point tester.[14][15][16]

Closed-Cup Method (e.g., Pensky-Martens):

Place a sample of 3-methoxybutyl acetate into the test cup of the apparatus.

Close the cup and begin to heat the sample at a slow, constant rate.[17]

At specified temperature intervals, apply an ignition source (a small flame) to the vapor

space above the liquid.

The flash point is the lowest temperature at which the vapors ignite with a brief flash.[16][17]

Determination of Water Solubility
The solubility of 3-methoxybutyl acetate in water can be determined by the shake-flask

method.

Procedure:

Prepare a saturated solution of 3-methoxybutyl acetate in water by adding an excess of the

ester to a known volume of water in a sealed flask.

Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

Allow the mixture to stand undisturbed until the two phases have clearly separated.

Carefully withdraw a known volume of the aqueous layer.

Determine the concentration of 3-methoxybutyl acetate in the aqueous sample using a

suitable analytical technique, such as gas chromatography (GC) or high-performance liquid
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chromatography (HPLC).

The solubility is expressed as the mass of solute per volume of solvent (e.g., g/L).

Synthesis of 3-Methoxybutyl Acetate
3-Methoxybutyl acetate is typically synthesized via the esterification of 3-methoxybutanol with

acetic acid or acetic anhydride.[18] The reaction with acetic acid is a reversible, acid-catalyzed

process known as Fischer esterification.[19][20]

Reactants

Products3-Methoxybutanol

3-Methoxybutyl Acetate

 Esterification (Acid Catalyst)

Acetic Acid / Acetic Anhydride

Water

Click to download full resolution via product page

Caption: Synthesis of 3-methoxybutyl acetate via esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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